Cas no 13310-75-3 (2-Propylvaleronitrile)

• Product Name: 2-Propylvaleronitrile
• CAS No: 13310-75-3
• MF: C₈H₁₅N
• MW: 125.211402177811
• MDL: MFCD01632119
• CID: 165777
• PubChem ID: 83330
• Update Time: 2025-07-17

2-Propylvaleronitrile Chemical and Physical Properties

Names and Identifiers

• Pentanenitrile,2-propyl-
• 2-PROPYLVALERONITRILE
• 2-propylpentanenitrile
• 2-Propylvaleronitril
• DIPROPYL ACETONITRILE
• Pentanenitrile,2-propyl
• Ai3-18232
• Einecs 236-338-2
• Sodium Valproate Impurity I
• HTD29QGA4I
• propyl valeronitrile
• di-n-propyl acetonitrile
• 2-propyl pentane nitrile
• Pentanenitrile, 2-propyl-
• YCBOPMITSGZJDX-UHFFFAOYSA-N
• SY059783
• Y5013
• VALPROIC ACID IMPURITY I [EP IMPURITY]
• FT-0691850
• NS00020742
• SCHEMBL532758
• Q27280088
• AKOS009460501
• CS-0186685
• 2-Propylpentanenitrile; Valproic Acid Imp. I (EP); Valproic Acid Impurity I
• AMY164
• F19469
• 4-cyanoheptane
• A920981
• DTXSID70157954
• DIPROPYLACETONITRILE
• UNII-HTD29QGA4I
• AS-48158
• MFCD01632119
• EN300-117512
• W-110330
• 13310-75-3
• Valproic Acid Imp. I (EP): 2-Propylpentanenitrile
• DTXCID1080445
• VALPROIC ACID IMPURITY I (EP IMPURITY)
• 2-Propylvaleronitrile

• MDL： MFCD01632119
• Inchi： 1S/C8H15N/c1-3-5-8(7-9)6-4-2/h8H,3-6H2,1-2H3
• InChI Key： YCBOPMITSGZJDX-UHFFFAOYSA-N
• SMILES： N#CC(CCC)CCC

Computed Properties

• Exact Mass: 125.12000
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 92.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 2.8

Experimental Properties

• Density: 0.7±0.1 g/cm3
• Boiling Point: 117.0±7.0 °C at 760 mmHg
• Flash Point: 6.7±0.0 °C
• PSA: 23.79000
• LogP: 2.72638
• Vapor Pressure: 21.1±0.1 mmHg at 25°C

2-Propylvaleronitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 2-Propylvaleronitrile

Professional Introduction to 2-Propylvaleronitrile (CAS No: 13310-75-3)

2-Propylvaleronitrile, with the chemical formula C₆H₉N, is a significant compound in the realm of organic synthesis and pharmaceutical research. Its CAS number, 13310-75-3, uniquely identifies it within the global chemical database, underscoring its importance in various scientific applications. This compound belongs to the class of nitriles, which are widely recognized for their versatile reactivity and utility in synthesizing complex molecules.

The structure of 2-propylvaleronitrile features a propyl group attached to a valeronitrile backbone, making it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The nitrile functional group (-CN) is particularly noteworthy, as it serves as a versatile handle for further functionalization through hydrolysis, reduction, or condensation reactions. These properties have positioned 2-propylvaleronitrile as a cornerstone in synthetic organic chemistry.

In recent years, advancements in medicinal chemistry have highlighted the potential of 2-propylvaleronitrile as a building block for novel therapeutic agents. Researchers have been exploring its incorporation into drug candidates targeting various diseases, including neurological disorders and inflammatory conditions. The compound's ability to undergo selective modifications has opened doors for the development of structurally diverse molecules with enhanced pharmacological profiles.

One of the most compelling aspects of 2-propylvaleronitrile is its role in the synthesis of bioactive molecules. For instance, studies have demonstrated its utility in constructing heterocyclic scaffolds that are prevalent in many pharmacologically active compounds. The nitrile group can be transformed into amides, carboxylic acids, or other functional groups, facilitating the creation of complex molecular architectures. This adaptability has made 2-propylvaleronitrile a preferred choice for medicinal chemists seeking to design innovative drug candidates.

The pharmaceutical industry has also leveraged 2-propylvaleronitrile in the development of agrochemicals. Its structural features make it an effective precursor for synthesizing herbicides and pesticides that exhibit high efficacy while maintaining environmental safety. By incorporating 2-propylvaleronitrile into these formulations, researchers have been able to develop compounds that target specific biological pathways in pests and weeds, thereby improving crop yields and reducing the environmental impact of agricultural practices.

From a synthetic chemistry perspective, 2-propylvaleronitrile offers unique advantages due to its reactivity and stability under various conditions. It can be easily incorporated into larger molecules through nucleophilic addition reactions or used as a precursor in multistep synthetic routes. Its compatibility with modern catalytic systems has further enhanced its appeal in industrial applications, where efficiency and scalability are paramount.

Recent research has also explored the role of 2-propylvaleronitrile in materials science. The compound's ability to form polymers and copolymers has been investigated for applications in coatings, adhesives, and specialty plastics. These materials often exhibit enhanced mechanical properties or chemical resistance, making them suitable for demanding industrial environments. The versatility of 2-propylvaleronitrile in this context underscores its broad utility beyond traditional pharmaceutical and agrochemical applications.

In conclusion, 2-propylvaleronitrile (CAS No: 13310-75-3) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable intermediate in organic synthesis, pharmaceutical research, agrochemical development, and materials science. As scientific understanding continues to evolve, the potential applications of 2-propylvaleronitrile are likely to expand further, reinforcing its position as a key player in modern chemistry.